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Compound of Interest

Compound Name: AN-3485

Cat. No.: B2473444 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

AN-3485 is a novel small molecule inhibitor of the hypothetical "Kinase Signaling Pathway,"

which is implicated in various proliferative diseases. To support preclinical and clinical

development, a sensitive, selective, and robust analytical method is required for the accurate

quantification of AN-3485 in biological matrices. This application note describes a validated

liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination

of AN-3485 in human plasma. The method is suitable for pharmacokinetic and toxicokinetic

studies.

Principle

The analytical method involves the extraction of AN-3485 and an internal standard (IS) from

human plasma via protein precipitation. The separated analytes are then quantified using a

triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

The ratio of the peak area of AN-3485 to that of the IS is used for quantification against a

calibration curve.
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AN-3485 reference standard (>99% purity)

AN-3485-d4 (internal standard, IS) (>99% purity)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (K2-EDTA)

Instrumentation

Liquid Chromatograph: Shimadzu Nexera X2 or equivalent

Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent

Analytical Column: Phenomenex Kinetex C18 (2.6 µm, 100 Å, 50 x 2.1 mm) or equivalent

Experimental Protocols
1. Preparation of Standard and Quality Control (QC) Samples

Stock Solutions (1 mg/mL): Accurately weigh and dissolve AN-3485 and AN-3485-d4 in

methanol to prepare individual stock solutions of 1 mg/mL.

Working Standard Solutions: Serially dilute the AN-3485 stock solution with 50:50 (v/v)

acetonitrile:water to prepare working standard solutions for calibration curve (CC) and quality

control (QC) samples.

Internal Standard (IS) Working Solution (100 ng/mL): Dilute the AN-3485-d4 stock solution

with acetonitrile.

Calibration Curve (CC) and Quality Control (QC) Samples: Spike appropriate amounts of the

working standard solutions into blank human plasma to obtain final concentrations for CCs
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(e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL) and QCs (e.g., Low: 3 ng/mL, Medium: 80 ng/mL,

High: 800 ng/mL).

2. Sample Preparation (Protein Precipitation)

Aliquot 50 µL of plasma sample (blank, CC, QC, or study sample) into a 1.5 mL

microcentrifuge tube.

Add 150 µL of the IS working solution (100 ng/mL AN-3485-d4 in acetonitrile).

Vortex the mixture for 1 minute to precipitate proteins.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer 100 µL of the supernatant to a clean autosampler vial.

Inject 5 µL onto the LC-MS/MS system.

3. LC-MS/MS Conditions

Liquid Chromatography

Parameter Value

Column
Phenomenex Kinetex C18 (2.6 µm, 100 Å, 50 x

2.1 mm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Flow Rate 0.4 mL/min

Gradient

5% B to 95% B over 3.0 min, hold at 95% B for

1.0 min, return to 5% B and re-equilibrate for 1.0

min

Injection Volume 5 µL

Column Temperature 40°C
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Mass Spectrometry

Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive

MRM Transition (AN-3485) Q1: m/z 450.2 -> Q3: m/z 250.1

MRM Transition (AN-3485-d4) Q1: m/z 454.2 -> Q3: m/z 254.1

Ion Source Gas 1 50 psi

Ion Source Gas 2 55 psi

Curtain Gas 35 psi

Temperature 550°C

IonSpray Voltage 5500 V

Data Presentation
Table 1: Summary of Method Validation Parameters
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Validation Parameter Result

Linearity

Calibration Range 1 - 1000 ng/mL

Correlation Coefficient (r²) > 0.995

Precision and Accuracy

LLOQ (1 ng/mL)
Precision (%CV): ≤ 20%, Accuracy (%Bias): ±

20%

LQC (3 ng/mL)
Precision (%CV): ≤ 15%, Accuracy (%Bias): ±

15%

MQC (80 ng/mL)
Precision (%CV): ≤ 15%, Accuracy (%Bias): ±

15%

HQC (800 ng/mL)
Precision (%CV): ≤ 15%, Accuracy (%Bias): ±

15%

Recovery

AN-3485 85 - 95%

AN-3485-d4 (IS) 88 - 92%

Matrix Effect

Ion Suppression/Enhancement Minimal (<15%)

Mandatory Visualizations
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Caption: Experimental workflow for the quantification of AN-3485 in human plasma.
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AN-3485 Receptor Tyrosine KinaseInhibition RAS RAF MEK ERK Cell Proliferation
& Survival
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Caption: Hypothetical signaling pathway inhibited by AN-3485.

To cite this document: BenchChem. [Application Note: Quantification of AN-3485 in Human
Plasma by LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2473444#analytical-methods-for-an-3485-
quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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